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Compound of Interest

Compound Name: Monobutyl phosphate-d9

Cat. No.: B13847501 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the properties, synthesis, and applications of Monobutyl phosphate-d9.

Monobutyl phosphate-d9 is the deuterated form of monobutyl phosphate, a molecule of

significant interest in analytical chemistry, toxicology, and industrial process monitoring. This

stable isotope-labeled compound serves as an invaluable internal standard for the accurate

quantification of its non-deuterated counterpart in various matrices. This guide provides a

comprehensive overview of Monobutyl phosphate-d9, including its chemical and physical

properties, a detailed synthesis protocol, and its primary application in analytical

methodologies.

Core Properties and Data
Monobutyl phosphate-d9 is a stable, isotopically labeled version of monobutyl phosphate,

where nine hydrogen atoms on the butyl group have been replaced with deuterium. This

isotopic substitution results in a mass shift that allows it to be distinguished from the

endogenous or target analyte by mass spectrometry, while maintaining nearly identical

chemical and physical properties. This characteristic is crucial for its role as an internal

standard, as it co-elutes with the analyte during chromatography and experiences similar

ionization effects, thereby correcting for matrix effects and variations in sample processing.

Physicochemical Properties
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A summary of the key physicochemical properties of Monobutyl phosphate-d9 is presented in

Table 1. These properties are essential for developing analytical methods, understanding its

behavior in different solvents, and ensuring proper storage and handling.

Property Value Reference

CAS Number 156213-20-6 [1]

Molecular Formula C₄H₂D₉O₄P [1]

Molecular Weight 163.16 g/mol [1]

IUPAC Name

1,1,2,2,3,3,4,4,4-

nonadeuteriobutyl dihydrogen

phosphate

[1]

Appearance Pale Yellow Oil

Purity >98%

Storage Conditions
2-8°C or -20°C, under inert

atmosphere, hygroscopic

Solubility
Soluble in water and various

organic solvents.[2]

XLogP3-AA -0.3 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 4 [1]

Exact Mass 163.09598654 Da [1]

Synthesis of Monobutyl Phosphate-d9
The synthesis of deuterated monobutyl phosphate can be achieved through the reaction of

deuterated butanol with a phosphorylating agent. A general method involves the use of
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phosphorus oxychloride in the presence of a base. The following protocol is adapted from

established phosphorylation procedures.

Experimental Protocol: Synthesis
Materials:

Deuterated butanol (C₄D₉OH)

Phosphorus oxychloride (POCl₃)

Pyridine

Methylene chloride (CH₂Cl₂)

Water (H₂O)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

deuterated butanol and pyridine in methylene chloride.

Cool the reaction mixture in an ice bath.

Slowly add phosphorus oxychloride to the cooled solution with constant stirring.

After the addition is complete, allow the reaction to warm to room temperature and stir for

several hours.

Carefully quench the reaction by the slow addition of water.

The deuterated monobutyl phosphoric acid can be extracted from the aqueous phase.

The final product should be purified using appropriate techniques, such as column

chromatography.

Note: This is a generalized procedure and may require optimization for specific laboratory

conditions and desired purity levels.
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Synthesis of Monobutyl Phosphate-d9

Reactants

Reaction Conditions

Product

Deuterated Butanol (C₄D₉OH)

Phosphorylation in Methylene Chloride

Phosphorus Oxychloride (POCl₃) Pyridine Methylene Chloride

Hydrolysis
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Monobutyl Phosphate-d9
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Synthesis workflow for Monobutyl Phosphate-d9.

Application as an Internal Standard in Analytical
Chemistry
The primary application of Monobutyl phosphate-d9 is as an internal standard for the

quantification of monobutyl phosphate in various analytical methods, most notably in liquid

chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry

(GC-MS). Monobutyl phosphate is a known degradation product of tributyl phosphate (TBP), a
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widely used industrial chemical in applications such as nuclear fuel reprocessing and as a

flame retardant and plasticizer.[3] Therefore, monitoring monobutyl phosphate levels is crucial

for environmental and toxicological studies.

Experimental Protocol: Quantification of Monobutyl
Phosphate using LC-MS/MS
This protocol outlines a general procedure for the quantification of monobutyl phosphate in a

biological matrix (e.g., urine or plasma) using Monobutyl phosphate-d9 as an internal

standard.

1. Sample Preparation:

To a 100 µL aliquot of the biological sample, add a known amount of Monobutyl phosphate-
d9 internal standard solution.

Perform a protein precipitation step by adding a solvent such as acetonitrile.

Vortex the mixture and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the dried residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A C18 reverse-phase column is typically suitable.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol)

with a modifier like formic acid to improve ionization.

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

Injection Volume: 5-10 µL.
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Mass Spectrometry (MS):

Ionization Mode: Electrospray ionization (ESI) in negative ion mode is often preferred for

phosphates.[4]

Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. The transitions to monitor would be:

Monobutyl phosphate: Precursor ion (m/z) -> Product ion (m/z)

Monobutyl phosphate-d9: Precursor ion (m/z) -> Product ion (m/z)

The specific m/z values for the precursor and product ions would need to be determined

and optimized for the specific instrument being used.

3. Quantification:

A calibration curve is generated by analyzing a series of standards containing known

concentrations of monobutyl phosphate and a fixed concentration of Monobutyl phosphate-
d9.

The peak area ratio of the analyte to the internal standard is plotted against the analyte

concentration.

The concentration of monobutyl phosphate in the unknown samples is then determined from

this calibration curve.
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Analytical Workflow for Monobutyl Phosphate Quantification
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LC-MS/MS analytical workflow.
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Metabolism and Toxicology of Monobutyl Phosphate
Monobutyl phosphate is a metabolite of tributyl phosphate (TBP).[5] In experimental animals,

TBP is metabolized in the liver and kidneys, leading to the formation of dibutyl hydrogen

phosphate and monobutyl hydrogen phosphate, which are then excreted, primarily in the urine.

[5] Studies on the toxicity of monobutyl phosphate indicate low acute toxicity following oral

exposure in rats.[6] However, as an organophosphate ester, careful handling and assessment

of potential long-term exposure effects are warranted. The use of Monobutyl phosphate-d9 in

toxicological and metabolism studies allows for precise tracking and quantification of TBP's

metabolic fate.

Conclusion
Monobutyl phosphate-d9 is an essential tool for researchers and scientists in fields requiring

the accurate measurement of monobutyl phosphate. Its role as an internal standard in

advanced analytical techniques like LC-MS/MS is critical for obtaining reliable quantitative data

in complex matrices. This guide has provided a foundational understanding of its properties,

synthesis, and a practical overview of its application, empowering professionals in drug

development, environmental science, and toxicology to utilize this valuable labeled compound

in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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